Cas no 1114658-04-6 (2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}-N-[3-(methylsulfanyl)phenyl]acetamide)

• Product Name: 2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}-N-[3-(methylsulfanyl)phenyl]acetamide
• CAS No: 1114658-04-6
• MF: C₂₅H₂₂N₂O₃S
• MW: 430.518784999847
• CID: 5343777
• Update Time: 2025-10-28

2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}-N-[3-(methylsulfanyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((2-(4-methoxyphenyl)quinolin-4-yl)oxy)-N-(3-(methylthio)phenyl)acetamide
• 2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}-N-[3-(methylsulfanyl)phenyl]acetamide
• 2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}-N-[3-(methylthio)phenyl]acetamide
• 2-[2-(4-methoxyphenyl)quinolin-4-yl]oxy-N-(3-methylsulfanylphenyl)acetamide

• Inchi： 1S/C25H22N2O3S/c1-29-19-12-10-17(11-13-19)23-15-24(21-8-3-4-9-22(21)27-23)30-16-25(28)26-18-6-5-7-20(14-18)31-2/h3-15H,16H2,1-2H3,(H,26,28)
• InChI Key： UECZAJNWHIPSAB-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)NC(COC1C=C(C2C=CC(=CC=2)OC)N=C2C=CC=CC=12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 569
• XLogP3: 5.2
• Topological Polar Surface Area: 85.8

Additional information on 2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}-N-[3-(methylsulfanyl)phenyl]acetamide

Comprehensive Overview of 2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}-N-[3-(methylsulfanyl)phenyl]acetamide (CAS No. 1114658-04-6)

2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}-N-[3-(methylsulfanyl)phenyl]acetamide, identified by its CAS No. 1114658-04-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline derivative family, known for their diverse biological activities. The presence of a 4-methoxyphenyl group and a methylsulfanyl moiety enhances its potential applications in drug discovery and development. Researchers are particularly interested in its structural uniqueness, which may contribute to its efficacy in targeting specific biochemical pathways.

In recent years, the demand for novel quinoline-based compounds has surged due to their potential therapeutic benefits. 2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}-N-[3-(methylsulfanyl)phenyl]acetamide stands out due to its optimized molecular framework, which could offer improved bioavailability and target specificity. The compound's CAS No. 1114658-04-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its synthesis and characterization have been documented in several peer-reviewed journals, highlighting its importance in medicinal chemistry.

The compound's mechanism of action is a subject of ongoing investigation. Preliminary studies suggest that the methoxyphenyl and methylsulfanyl groups play a critical role in its interaction with biological targets. These functional groups are often associated with enhanced binding affinity and metabolic stability, making 2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}-N-[3-(methylsulfanyl)phenyl]acetamide a promising candidate for further development. Researchers are also exploring its potential in addressing unmet medical needs, particularly in areas such as inflammation and metabolic disorders.

From a synthetic chemistry perspective, the preparation of CAS No. 1114658-04-6 involves multi-step organic reactions, including condensation and etherification processes. The compound's purity and yield are critical factors for its successful application in research. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm its structural integrity. These methodologies ensure that the compound meets the stringent quality standards required for preclinical and clinical studies.

The growing interest in quinoline derivatives is driven by their versatility and potential to address complex biological challenges. 2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}-N-[3-(methylsulfanyl)phenyl]acetamide exemplifies this trend, with its unique combination of functional groups offering a broad spectrum of applications. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics, aligning with the global focus on precision medicine and personalized healthcare solutions.

In conclusion, 2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}-N-[3-(methylsulfanyl)phenyl]acetamide (CAS No. 1114658-04-6) represents a fascinating area of study in modern chemistry and pharmacology. Its structural complexity and potential biological activities make it a valuable subject for ongoing research. As scientists continue to unravel its properties and applications, this compound may pave the way for innovative treatments and scientific breakthroughs.